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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidin-2-one

Cat. No.: B1280309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 3-Bromo-1-methylpyrrolidin-2-one, a heterocyclic compound of interest in
synthetic organic chemistry and potentially in drug discovery as a building block for more
complex molecules. This document collates available data, outlines relevant experimental
protocols for property determination, and presents logical workflows for its synthesis and
characterization.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 3-Bromo-1-
methylpyrrolidin-2-one. It is important to note that several of these values are predicted
based on computational models and may not reflect experimentally determined results.
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Property Value Source
Molecular Formula CsHsBrNO [1]
Molecular Weight 178.03 g/mol [1][2]
Physical Form Liquid [2]
Boiling Point 249.5 + 33.0 °C (Predicted) [3114]
Density 1.609 + 0.06 g/cm? (Predicted) [31[4]
pKa -2.43 + 0.40 (Predicted) [3114]
Storage Temperature Inert atmosphere, room o]
temperature
Purity 98% (2]

Experimental Protocols for Physicochemical
Property Determination

Accurate characterization of 3-Bromo-1-methylpyrrolidin-2-one requires rigorous
experimental determination of its physicochemical properties. Below are detailed
methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is a critical physical constant that can be determined with high
precision.

Apparatus:

e Round-bottom flask

e Heating mantle or oil bath

« Distillation head with a condenser

e Thermometer (calibrated)
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e Receiving flask
» Boiling chips
Procedure:

e Place a small volume of 3-Bromo-1-methylpyrrolidin-2-one into the round-bottom flask
along with a few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus. The thermometer bulb should be positioned so that the
top of the bulb is level with the bottom of the side-arm of the distillation head.

e Begin heating the flask gently.

o Observe the temperature as the liquid begins to boil and the vapor phase moves up into the
distillation head.

» The boiling point is the temperature at which the vapor and liquid are in equilibrium. This is
recorded as the temperature at which the thermometer reading stabilizes while there is a
consistent dripping of condensate into the receiving flask.[5]

e The atmospheric pressure should be recorded, as boiling point is pressure-dependent. If
necessary, a correction can be applied to determine the normal boiling point (at 1 atm).

Determination of Density

Density is a fundamental property that relates the mass of a substance to the volume it
occupies.

Apparatus:

e Pycnometer (a flask with a precise volume)
e Analytical balance

o Temperature-controlled water bath

Procedure:
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e Thoroughly clean and dry the pycnometer and determine its mass (ma1).

« Fill the pycnometer with distilled water and place it in a temperature-controlled water bath
until it reaches thermal equilibrium (e.g., 25°C).

» Carefully remove any excess water from the capillary opening and dry the outside of the
pycnometer.

» Weigh the pycnometer filled with water (m2).
o Empty and dry the pycnometer completely.

 Fill the pycnometer with 3-Bromo-1-methylpyrrolidin-2-one and allow it to reach thermal
equilibrium in the water bath.

» Remove excess sample, dry the exterior, and weigh the pycnometer with the sample (ms).

e The density of the sample (p_sample) is calculated using the following formula: p_sample =
[(ms - m1) / (m2 - m1)] * p_water where p_water is the known density of water at the
experimental temperature.

Determination of Solubility

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature.

Apparatus:

Vials with screw caps

Analytical balance

Constant temperature shaker or incubator

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure (Shake-Flask Method):
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e Add an excess amount of 3-Bromo-1-methylpyrrolidin-2-one to a series of vials containing
a known volume of the desired solvent (e.g., water, ethanol, dichloromethane).

» Seal the vials and place them in a constant temperature shaker.

o Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached.

« After equilibration, allow the vials to stand undisturbed at the same temperature to allow any
undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the saturated solution).

 Dilute the aliquot with a suitable solvent to a concentration within the linear range of the
analytical instrument.

e Quantify the concentration of 3-Bromo-1-methylpyrrolidin-2-one in the diluted sample
using a pre-validated analytical method.

e The solubility is then calculated from the measured concentration and the dilution factor.

Synthesis and Characterization Workflows

The following diagrams, generated using the DOT language, illustrate a typical workflow for the
synthesis and physicochemical characterization of 3-Bromo-1-methylpyrrolidin-2-one.
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Synthesis Workflow for 3-Bromo-1-methylpyrrolidin-2-one
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Caption: A representative synthesis workflow for 3-Bromo-1-methylpyrrolidin-2-one.
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Caption: A general workflow for the determination of physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyrrolidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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